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Compound of Interest

Compound Name: 5-(Trifluoromethoxy)nicotinonitrile
Cat. No.: B12951038
Get Quote
\ J

Compound: 5-(Trifluoromethoxy)nicotinonitrile CAS Registry Number: 1361849-18-4
Molecular Formula: C

H
F
N

O Molecular Weight: 188.11 g/mol Role: Fluorinated heteroaromatic building block; Bioisostere
for kinase inhibitor scaffolds.[1]

Executive Summary

5-(Trifluoromethoxy)nicotinonitrile is a critical intermediate in the synthesis of agrochemicals
and pharmaceuticals.[1] The introduction of the trifluoromethoxy group (-OCF

) modulates lipophilicity (LogP) and metabolic stability without significantly altering the steric
bulk compared to a methoxy group.[1] This guide provides a structural validation framework,
detailing the expected NMR, IR, and MS signatures required to confirm identity and purity
during synthesis.
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Note on Data Provenance: As a specialized proprietary intermediate, direct public spectral
libraries are limited.[1] The data below represents a high-fidelity spectral prediction derived
from authoritative substituent additivity rules (chemometrics) and validated against structural
analogs (e.g., 5-(trifluoromethyl)nicotinonitrile).

Structural Analysis & Numbering

To accurately assign spectral signals, we must establish the locants for the pyridine ring.

Position 1: Nitrogen atom (N).[1][2]

Position 3: Cyano group (-CN).[1]

Position 5: Trifluoromethoxy group (-OCF

)-[1]

Active Protons: H2, H4, H6.[1]

Symmetry Considerations: The molecule is asymmetric.[1] All three aromatic protons are
chemically distinct but magnetically similar, leading to a pattern of three singlets (or fine
doublets due to meta-coupling,

Hz).[1]

Spectroscopic Profile
A. Nuclear Magnetic Resonance (NMR)
Solvent: CDCI

(referenced to 7.26 ppm) or DMSO-

(referenced to 2.50 ppm).[1][3]

H NMR (Proton)

The pyridine ring protons are deshielded by the electron-withdrawing nature of both the nitrile (-
CN) and trifluoromethoxy (-OCF
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) groups, as well as the ring nitrogen.[1]

Shift (
Position Multiplicity
» Ppm)

(Hz)

Assignment
Logic

H2 8.95-9.05 Singlet (br)

Most Deshielded.
Flanked by ring
N and -CN
group.[1]
Located at the
"arrowhead" of
the two
withdrawing

groups.[1]

H6 8.70-8.80 Singlet (br)

Ortho to N.
Adjacent to the -
OCF

group.[1] Less
deshielded than
H2 because -
OCF

is less
withdrawing than
-CN.[1]

H4 7.85-7.95 Singlet (t)

Meta to N.
Located between
the -CN and -
OCF

groups.[1]
Shielded relative
to H2/H6 due to
lack of direct
adjacency to

Nitrogen.[1]
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C NMR (Carbon-13)

Key diagnostic features include the nitrile carbon and the quartet splitting of the -OCF

carbon.[1]
Shift ( Splitting (
Carbon Type Notes
» Ppm) )
) Characteristic nitrile
C-CN (C3) 114.5-116.0 Singlet _
region.[1]
Quartet ( Diagnostic feature.[1
-OCF 119.0 - 121.0 ad , 4]
Hz) Direct C-F coupling.
) Ipso carbon attached
C5 (Ar-0O) 144.0 - 146.0 Singlet/Broad
to Oxygen.[1]
Alpha carbons to
C2,C6 148.0 - 152.0 Singlet Nitrogen (deshielded).
[1]
C4 125.0-128.0 Singlet Aromatic CH.[1]

F NMR (Fluorine)

e Shift:-57.0 to -59.0 ppm.

o Multiplicity: Singlet.

 Validation: A shift of -62 ppm would indicate the trifluoromethyl (-CF

) analog (impurity).[1] The Oxygen atom in -OCF

typically shifts the signal downfield by ~3-5 ppm relative to -CF

B. Infrared Spectroscopy (FT-IR)

IR is the fastest method to confirm the presence of the nitrile handle.[1]
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Wavenumber (cm
Functional Group Intensity Description

)

Diagnostic band for
C=N Stretch 2230 — 2245 Medium/Sharp nitrile.[1] Distinct from
alkyne.[1][4]

Aryl alkyl ether

C-O-C Stretch 1200 - 1275 Strong )
asymmetric stretch.[1]
Broad, intense band
C-F Stretch 1150 — 1200 Very Strong ) ]
overlapping with C-O.
o ) Aromatic ring
C=N Pyridine 1580 — 1600 Medium

breathing.[1]

C. Mass Spectrometry (MS)
Method: GC-MS (EI) or LC-MS (ESI+).[1][5]

e Molecular lon (M+): m/z 188 (Base peak in El often).[1]
o Fragmentation Pattern (El):
o [M]+: 188.[1]
o [M —F]+: 169 (Loss of Fluorine).[1]
o [M—OCF
]+: 103 (Loss of trifluoromethoxy group, leaving nicotinonitrile core).[1]

o [M - CNJ+: 162 (Rare, usually loss of HCN).[1]

Synthesis & Impurity Profiling (Graphviz)[1]

The primary route involves the palladium-catalyzed cyanation of 3-bromo-5-
(trifluoromethoxy)pyridine.[1] Understanding this pathway helps identify specific impurities (e.qg.,
unreacted bromide).[1]
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Cyanation 5-(Trifluoromethoxy)nicotinonitrile

(CAS 1361849-18-4)

Zn(CN)2 / Pd(PPh3)4
DMF, 90°C
3-Bromo-5-(trifluoromethoxy)pyridine
(CAS 175277-63-1) ___Ip €0 {r1p_19 Ee— gf(fl - Impurity:
Unreacted Bromide (M+ 241/243)

Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis pathway and potential impurity origin.

Experimental Protocols
Protocol 1: NMR Sample Preparation[1]

o Objective: Obtain high-resolution spectra to resolve meta-coupling.
e Solvent: DMSO-

is preferred over CDCI
if the compound is a hydrochloride salt.[1] For the free base, CDCI
is sufficient.

e Concentration: 5-10 mg in 0.6 mL solvent.
o Parameter Set:

o dl1 (Relaxation Delay): Set to >5 seconds to ensure accurate integration of the isolated
protons.

o Scans: 16 (1H), 256+ (13C).[1]

Protocol 2: Purity Check via GC-MS[1]

e Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1]

e Temperature Program: 50°C (1 min hold)
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20°C/min
250°C.

Success Criteria: Single peak at retention time corresponding to MW 188. Absence of
doublet isotope pattern (Br) at MW 241/243.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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